Cas no 169750-42-9 (tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate)

Tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate is a fluorinated pyrrolidine derivative commonly used as an intermediate in pharmaceutical synthesis. Its key advantages include the presence of a fluorine atom, which enhances metabolic stability and binding affinity in drug molecules, and the tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective amine protection and deprotection in multistep syntheses. The cis-configuration of the 4-fluoro and 3-carbamate substituents provides stereochemical control, making it valuable for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing CNS-targeting agents, protease inhibitors, and other therapeutic molecules requiring rigid, fluorinated scaffolds. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate structure
169750-42-9 structure
Product Name:tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
CAS No:169750-42-9
MF:C9H17FN2O2
MW:204.241885900497
MDL:MFCD18791660
CID:905199
PubChem ID:70112905
Update Time:2025-06-29

tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(3R,4S)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
    • tert-Butyl (cis-4-fluoropyrrolidin-3-yl)carbamate
    • cis-(3-Boc-amino)-4-fluoropyrrolidine
    • tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
    • tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
    • TERT-BUTYL N-(4-FLUOROPYRROLIDIN-3-YL)CARBAMATE
    • TERT-BUTYL (4-FLUORO-3-PYRROLIDINYL)CARBAMATE
    • tert-Butyl ((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
    • (3-Boc-amino)-4-fluoropyrrolidine
    • tert-butyl (trans-4-fluoropyrrolidin-3-yl)carbamate
    • tert-Butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
    • Carbamic acid, N-[(3S,4R)-4-fluoro-3-pyrrol
    • cis-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
    • (3R,4S)-3-(Boc-amino)-4-fluoropyrrolidine
    • AKOS027253325
    • A882076
    • (3r,4s)-3-(boc-amino)-4-fluoro-pyrrolidine
    • CS-0058651
    • 1033718-91-0
    • MFCD24368650
    • cis-3-(boc-amino)-4-fluoropyrrolidine
    • tert-butyl (3R,4S)-4-fluoropyrrolidin-3-ylcarbamate
    • tert-butyl((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
    • 169750-42-9
    • tert-Butyl N-[(3R,4S)-4-fluoropyrrolidin-3-yl]carbamate
    • (3R,4S)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
    • AS-34554
    • Carbamic acid, (4-fluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, cis-
    • PB38722
    • SCHEMBL7505549
    • MDL： MFCD18791660
    • Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10/h6-7,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+/m0/s1
    • InChI Key： BZSDDSIFAGBZLT-NKWVEPMBSA-N
    • SMILES： F[C@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 204.12740595g/mol
  • Monoisotopic Mass: 204.12740595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 0.8

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tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Suppliers

Amadis Chemical Company Limited
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(CAS:169750-42-9)tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
Order Number:A882076
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:05
Price ($):566.0
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Amadis Chemical Company Limited
(CAS:169750-42-9)tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
A882076
Purity:99%
Quantity:5g
Price ($):566.0
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